Ethyl 1-(1-methyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperidine-4-carboxylate

• IUPAC Name: ethyl 1-(1-methyl-3-nitro-2-oxoquinolin-4-yl)piperidine-4-carboxylate
• InChI: InChI=1S/C18H21N3O5/c1-3-26-18(23)12-8-10-20(11-9-12)15-13-6-4-5-7-14(13)19(2)17(22)16(15)21(24)25/h4-7,12H,3,8-11H2,1-2H3
• InChI Key: HQHDVVGIVROUFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)C2=C(C(=O)N(C3=CC=CC=C32)C)[N+](=O)[O-]
• Molecular Formula: C18H21N3O5
• Molecular Weight: 359.4 g/mol

Description

Ethyl 1-(1-methyl-3-nitro-2-oxo-1,2-dihydroquinolin-4-yl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C18H21N3O5 and its molecular weight is 359.382. The purity is usually 95%.
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Scientific Research Applications

• Anticancer Activity : Gaber et al. (2021) synthesized derivatives of 2-oxo-1,2-dihydroquinoline-3-carboxylic acid, including ethyl 2-oxo-1,2-dihydroquinoline-3-carboxylate. These compounds were tested for their anticancer effect against the breast cancer MCF-7 cell line, with some showing significant anticancer activity (Gaber et al., 2021).

• Antibacterial Properties : A study by Goueffon et al. (1981) explored the antibacterial activity of 1,4-dihydro-1-ethyl-6-fluoro-7-(4-methyl-1-piperazinyl)-4-oxoquinoline-3-carboxylic acid (1589 R.B.), which is structurally related to the compound of interest. The study found this compound to be effective in experimental infections, suggesting potential antibacterial applications for similar compounds (Goueffon et al., 1981).

• Synthesis of Heterocyclic Compounds : Paronikyan et al. (2016) focused on synthesizing various heterocyclic compounds using ethyl 1-amino-8,8-dimethyl-5-(piperidin-1-yl)-8,9-dihydro-6H-pyrano[4,3-d]thieno[2,3-b]pyridine-2-carboxylate and similar derivatives. This research provides insights into the versatility of such compounds in creating diverse chemical structures with potential applications in drug development and other fields (Paronikyan et al., 2016).

• Synthesis of Quinolone Derivatives : Fathalla and Pazdera (2017) developed a series of piperazine substituted quinolone derivatives, starting from compounds like ethyl [4-hydroxy-2-oxo-1-phenyl-1,2-dihydro-3-quinoline] carboxylate. This research highlights the synthetic pathways to create complex molecules with potential therapeutic applications (Fathalla & Pazdera, 2017).

• Synthesis and Properties of Quinoline Derivatives : Ukrainets et al. (2006) investigated the synthesis and properties of 4-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylic acid, another compound in the quinoline family. Their research contributes to understanding the chemical behavior and potential applications of quinoline derivatives in various scientific fields (Ukrainets et al., 2006).